Cas no 194423-51-3 (Benzothiazole-d4)

• Product Name: Benzothiazole-d4
• CAS No: 194423-51-3
• MF: C₇H₅NS
• MW: 139.210946798325
• CID: 825137
• PubChem ID: 10820601
• Update Time: 2025-04-19

Benzothiazole-d4 Chemical and Physical Properties

Names and Identifiers

• Benzothiazole-d4
• 4,5,6,7-tetradeuterio-1,3-benzothiazole
• 1-Thia-3-azaindene-d4
• Benzo[d]thiazole-d4
• Benzosulfonazole-d4
• Benzothiazole-4,5,6,7-d4
• Vangard BT-d4
• NSC 8040-d4
• DTXSID00445275
• HY-W012634S
• (4,5,6,7-?H?)-1,3-benzothiazole
• 194423-51-3
• J-012595
• CS-0640852

• Inchi： 1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H/i1D,2D,3D,4D
• InChI Key： IOJUPLGTWVMSFF-RHQRLBAQSA-N
• SMILES： S1C=NC2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

• Exact Mass: 139.03900
• Monoisotopic Mass: 139.03937732g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 227.0±9.0 °C at 760 mmHg
• Flash Point: 96.6±7.6 °C
• PSA: 41.13000
• LogP: 2.29630
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Benzothiazole-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles